4-(4-Methylphenyl)-2-[(4-methylphenyl)sulfanyl]-4-oxobutanoic acid

• IUPAC Name: 4-(4-methylphenyl)-2-(4-methylphenyl)sulfanyl-4-oxobutanoic acid
• InChI: InChI=1S/C18H18O3S/c1-12-3-7-14(8-4-12)16(19)11-17(18(20)21)22-15-9-5-13(2)6-10-15/h3-10,17H,11H2,1-2H3,(H,20,21)
• InChI Key: IEIVEWHOYWOARU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)CC(C(=O)O)SC2=CC=C(C=C2)C
• Molecular Formula: C18H18O3S
• Molecular Weight: 314.4 g/mol

Description

4-(4-Methylphenyl)-2-[(4-methylphenyl)sulfanyl]-4-oxobutanoic acid, commonly known as MMPOBA, is an organic acid derived from the hydrolysis of 4-methylbenzenesulfonamide. It is a white crystalline solid with a melting point of 155-156°C and a boiling point of 174-175°C. MMPOBA has been used in various scientific research applications, including synthetic organic chemistry, medicinal chemistry, and biochemistry. It is also used in laboratory experiments to study the biochemical and physiological effects of various compounds.

Scientific Research Applications

Molecular Structure and Crystallography

Research on compounds structurally related to 4-(4-Methylphenyl)-2-[(4-methylphenyl)sulfanyl]-4-oxobutanoic acid, like 4-(3-Fluoro-4-methylanilino)-2-methylidene-4-oxobutanoic acid, has focused on their molecular structure and crystallography. These studies involve analyzing the dihedral angles and the twisting of different groups within the molecules, contributing to our understanding of their physical and chemical properties (Nayak et al., 2013).

Synthesis and Drug Development

A practical procedure for synthesizing esonarimod, a compound closely related to this compound, has been developed. This compound is used as an antirheumatic drug, showing the potential pharmaceutical applications of such compounds (Noguchi et al., 2002).

Spectroscopy and Vibrational Analysis

Studies on compounds like 4-[(3-Acetylphenyl)amino]-2-methylidene-4-oxobutanoic acid have been conducted to understand their vibrational wavenumbers, molecular structure, and infrared intensities through spectroscopic techniques. This research contributes to a deeper understanding of the molecular behavior of these compounds (Raju et al., 2015).

Nonlinear Optical Materials

The study of derivatives of 4-oxobutanoic acid, such as 4-(((4-aminophenyl)sulfonyl)oxy)-2,3-dihydroxy-4-oxobutanoic acid, has shown potential in the development of nonlinear optical materials. This research is crucial for advancing materials science, particularly in creating new types of optoelectronic devices (Vinoth et al., 2020).